Methyl thymidine 5'-phosphate
Catalog No.
S13158769
CAS No.
55728-65-9
M.F
C11H17N2O8P
M. Wt
336.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
55728-65-9
Product Name
Methyl thymidine 5'-phosphate
IUPAC Name
[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl methyl hydrogen phosphate
Molecular Formula
C11H17N2O8P
Molecular Weight
336.23 g/mol
InChI
InChI=1S/C11H17N2O8P/c1-6-4-13(11(16)12-10(6)15)9-3-7(14)8(21-9)5-20-22(17,18)19-2/h4,7-9,14H,3,5H2,1-2H3,(H,17,18)(H,12,15,16)/t7-,8+,9+/m0/s1
InChI Key
IJTUGJOZUVUTDF-DJLDLDEBSA-N
Canonical SMILES
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OC)O
Isomeric SMILES
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OC)O
XLogP3
-2.3
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
3
Exact Mass
336.07225250 g/mol
Monoisotopic Mass
336.07225250 g/mol
Heavy Atom Count
22
Dates
Modify: 2024-08-10
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